Cas no 1804830-01-0 (2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804830-01-0
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4813862
• Update Time: 2025-10-16

2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-5(12)1-4(3-15)6(2-13)14-7/h1,3H,2,13H2
• InChI Key： GHOAGRKPBHEFJF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CN)C(C=O)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804830-01-0)

2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804830-01-0) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in drug discovery, synthetic chemistry, and materials science. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is composed of a pyridine ring substituted with an aminomethyl group, an iodine atom, and a trifluoromethoxy group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The aminomethyl group provides reactivity for further derivatization, while the iodine atom and trifluoromethoxy group contribute to the molecule's electronic and steric properties.

In terms of chemical properties, 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde exhibits notable solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its reactivity is primarily driven by the aldehyde functional group, which can participate in various chemical reactions such as nucleophilic addition, condensation, and reduction. The aminomethyl group can also undergo substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has been reported using several methods. One common approach involves the sequential functionalization of a pyridine derivative. For instance, starting from 5-bromo-6-trifluoromethoxypyridin-3-carbaldehyde, the bromine atom can be replaced with an iodine atom via a halogen exchange reaction. Subsequently, the introduction of the aminomethyl group can be achieved through reductive amination or other nitrogen-containing reagents. These synthetic routes have been optimized to yield high-purity products suitable for further applications.

Recent research has highlighted the potential of 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde in drug discovery and medicinal chemistry. Studies have shown that this compound can serve as a scaffold for the development of novel therapeutic agents. For example, its derivatives have been explored as inhibitors of specific enzymes involved in various disease pathways. One notable application is in the field of cancer research, where compounds derived from this scaffold have demonstrated promising anti-tumor activity in preclinical models.

Beyond its medicinal applications, 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has also found utility in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it can be used as a building block for polymers with enhanced thermal stability and mechanical strength. Additionally, its photophysical properties have been investigated for potential applications in optoelectronic devices.

In conclusion, 2-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804830-01-0) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.